Cas no 358731-27-8 (Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI))

Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI) structure
358731-27-8 structure
Product Name:Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI)
CAS No:358731-27-8
MF:C6H12O3
MW:142.219299316406
CID:304562
PubChem ID:102600921
Update Time:2025-04-19

Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI)
    • 2-ETHYL-D5-2-HYDROXYBUTYRIC-3,3,4,4,4-D5 ACID
    • 3,3,4,4,4-pentadeuterio-2-hydroxy-2-(1,1,2,2,2-pentadeuterioethyl)butanoic acid
    • 358731-27-8
    • Inchi: 1S/C6H12O3/c1-3-6(9,4-2)5(7)8/h9H,3-4H2,1-2H3,(H,7,8)/i1D3,2D3,3D2,4D2
    • InChI Key: LXVSANCQXSSLPA-MWUKXHIBSA-N
    • SMILES: OC(C(=O)O)(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 142.14100
  • Monoisotopic Mass: 142.141411700g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 0.62210
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.